Cas no 13309-07-4 (1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one)

• Product Name: 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one
• CAS No: 13309-07-4
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 4536423
• PubChem ID: 5817559
• Update Time: 2025-05-26

1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1,3-di-3-pyridinyl-
• STL192035
• MLS-0111681.0001
• 13309-07-4
• Z46040722
• (2E)-1,3-di(pyridin-3-yl)prop-2-en-1-one
• AKOS001319444
• CHEMBL4061692
• 1,3-Di(pyridin-3-yl)prop-2-en-1-one
• 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one

• Inchi： 1S/C13H10N2O/c16-13(12-4-2-8-15-10-12)6-5-11-3-1-7-14-9-11/h1-10H/b6-5+
• InChI Key： KXLMRYRHYQJMHE-AATRIKPKSA-N
• SMILES： C(C1=CC=CN=C1)(=O)/C=C/C1=CC=CN=C1

Computed Properties

• Exact Mass: 210.079312947Da
• Monoisotopic Mass: 210.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one

Comprehensive Overview of 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one (CAS No. 13309-07-4)

1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one, with the CAS number 13309-07-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyridyl moieties and propenone backbone, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring two 3-pyridyl groups linked by a conjugated α,β-unsaturated ketone, makes it a valuable scaffold for designing bioactive molecules.

In recent years, the demand for 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a Michael acceptor, which enables it to interact with biological nucleophiles, making it a candidate for developing kinase inhibitors and anti-inflammatory agents. The compound's ability to modulate cellular signaling pathways has positioned it as a hotspot in cancer research and neurodegenerative disease studies, aligning with the growing public interest in precision medicine and targeted therapies.

From a synthetic perspective, CAS 13309-07-4 is often synthesized via Claisen-Schmidt condensation between 3-acetylpyridine and 3-pyridinecarboxaldehyde. This reaction highlights the compound's accessibility and scalability, which are critical factors for industrial applications. Its UV-absorbing properties and photostability have also sparked interest in the development of organic semiconductors and photovoltaic materials, catering to the global push for sustainable energy solutions.

The compound's nomenclature, 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one, may appear complex, but it systematically describes its structure: a propenone core flanked by two 3-pyridyl rings. This naming convention is essential for accurate database searches in platforms like SciFinder and PubChem, where researchers frequently query terms such as "pyridyl propenone derivatives" or "CAS 13309-07-4 applications." Such keywords reflect the compound's relevance in academic and industrial settings.

Environmental and safety considerations are also paramount when handling 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one. While not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. This aligns with the broader societal focus on green chemistry and workplace safety, topics frequently searched by professionals in the chemical sector.

In summary, 1-(3-Pyridyl)-3-(3-pyridyl)-2-propen-1-one (13309-07-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and energy research. Its structural features and reactivity profile continue to inspire innovations, making it a subject of ongoing scientific exploration. As interest in tailored molecular designs and sustainable technologies grows, this compound is poised to remain at the forefront of chemical research.